N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-propoxybenzamide

• Molecular Formula: C23H21FN4O2
• Molecular Weight: 404.4 g/mol
• IUPAC Name: N-[2-(4-fluorophenyl)-6-methylbenzotriazol-5-yl]-4-propoxybenzamide
• InChI: InChI=1S/C23H21FN4O2/c1-3-12-30-19-10-4-16(5-11-19)23(29)25-20-14-22-21(13-15(20)2)26-28(27-22)18-8-6-17(24)7-9-18/h4-11,13-14H,3,12H2,1-2H3,(H,25,29)
• InChI Key: PNQVILZRHIXZSG-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC3=NN(N=C3C=C2C)C4=CC=C(C=C4)F

Description

N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-propoxybenzamide, also known as FBPA, is a novel compound that has been synthesized and studied extensively in recent years. This compound has shown promise in a variety of scientific research applications, including as a fluorescent probe for imaging and as a potential therapeutic agent for various diseases.

Mechanism of Action

N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-propoxybenzamide is believed to work by binding to specific targets in the body, including amyloid fibrils and cancer cells. This binding can lead to changes in cellular signaling pathways and can ultimately result in cell death or other physiological effects.
Biochemical and Physiological Effects:
N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-propoxybenzamide has been shown to have a variety of biochemical and physiological effects, including the induction of apoptosis in cancer cells and the detection of amyloid fibrils in Alzheimer's disease patients. Additionally, N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-propoxybenzamide has been shown to have low toxicity in animal studies, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One major advantage of using N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-propoxybenzamide in lab experiments is its selectivity and specificity for certain targets, such as amyloid fibrils and cancer cells. This can make it easier to study these targets and develop potential treatments. However, one limitation of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-propoxybenzamide is that it may not be effective against all types of cancer or all stages of disease, and further research is needed to determine its full potential.

Future Directions

There are many potential future directions for research involving N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-propoxybenzamide. One area of focus could be the development of more effective and targeted therapies for cancer and other diseases using N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-propoxybenzamide. Additionally, researchers could investigate the use of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-propoxybenzamide as a diagnostic tool for various diseases, including Alzheimer's disease and cancer. Further studies could also explore the potential of N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-propoxybenzamide for imaging and other applications in the field of biomedicine.

Synthesis Methods

N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-propoxybenzamide can be synthesized through a multi-step process involving the reaction of 4-fluoroaniline with 2-amino-6-methylbenzotriazole, followed by the addition of 4-propoxybenzoyl chloride. The resulting product is then purified through column chromatography to yield pure N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-propoxybenzamide.

Scientific Research Applications

N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-propoxybenzamide has been used in a variety of scientific research applications, including as a fluorescent probe for imaging. This compound has been shown to selectively bind to amyloid fibrils and has been used to detect and monitor the progression of Alzheimer's disease. N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]-4-propoxybenzamide has also been studied as a potential therapeutic agent for various diseases, including cancer and neurodegenerative disorders.